Cas no 2171792-94-0 (3-(2-amino-3-methylbutan-2-yl)thian-3-ol)

• Product Name: 3-(2-amino-3-methylbutan-2-yl)thian-3-ol
• CAS No: 2171792-94-0
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 6178709
• PubChem ID: 165721343
• Update Time: 2025-07-02

3-(2-amino-3-methylbutan-2-yl)thian-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-3-methylbutan-2-yl)thian-3-ol
• EN300-1647583
• 2171792-94-0

• Inchi： 1S/C10H21NOS/c1-8(2)9(3,11)10(12)5-4-6-13-7-10/h8,12H,4-7,11H2,1-3H3
• InChI Key： ZYOIIIISIVHHSQ-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C(C)(C(C)C)N)O

Computed Properties

• Exact Mass: 203.13438547g/mol
• Monoisotopic Mass: 203.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(2-amino-3-methylbutan-2-yl)thian-3-ol

Introduction to 3-(2-amino-3-methylbutan-2-yl)thian-3-ol (CAS No. 2171792-94-0)

3-(2-amino-3-methylbutan-2-yl)thian-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2171792-94-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a thiol group and a unique aliphatic amine side chain, has garnered attention due to its structural versatility and potential biological activities. The presence of both the thiol (-SH) and amino (-NH₂) functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The molecular structure of 3-(2-amino-3-methylbutan-2-yl)thian-3-ol consists of a thiazole ring linked to a 2-amino-3-methylbutan-2-yl side chain. This configuration provides a rich scaffold for chemical modifications, enabling the design of derivatives with tailored properties. The thiazole ring is a well-known pharmacophore found in numerous bioactive compounds, including antibiotics, antifungals, and anticancer agents. Its sulfur-containing core contributes to hydrogen bonding capabilities and can interact with biological targets in specific ways.

In recent years, there has been growing interest in thiazole derivatives as potential therapeutic agents. Studies have demonstrated that modifications at various positions of the thiazole ring can significantly influence biological activity. For instance, the introduction of electron-withdrawing or electron-donating groups can alter the compound's interaction with enzymes or receptors. The amine side chain in 3-(2-amino-3-methylbutan-2-yl)thian-3-ol offers additional opportunities for functionalization, allowing for the creation of peptidomimetics or protein kinase inhibitors.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of small-molecule drugs. The combination of a reactive thiol group and an amine moiety makes it an excellent candidate for conjugation reactions, such as disulfide bond formation or amide bond creation. These reactions are fundamental in drug design, enabling the assembly of complex molecules with specific biological functions. For example, disulfide bonds are commonly used in peptide mimetics to enhance stability and bioavailability.

Recent advancements in computational chemistry have further highlighted the importance of 3-(2-amino-3-methylbutan-2-yl)thian-3-ol as a building block. Molecular modeling studies have shown that this compound can interact with various biological targets through multiple non-covalent interactions. These interactions include hydrogen bonding, hydrophobic effects, and π-stacking interactions, which are critical for drug-receptor binding affinity. Such insights have guided the design of novel derivatives with improved pharmacokinetic properties.

The synthetic pathways for 3-(2-amino-3-methylbutan-2-yl)thian-3-ol have also been explored extensively. Researchers have developed efficient methods for its preparation, often involving multi-step organic transformations starting from commercially available precursors. These synthetic routes emphasize the compound's utility as a versatile intermediate in medicinal chemistry. For instance, nucleophilic substitution reactions at the thiazole ring can introduce diverse functional groups, expanding its applications in drug development.

From a medicinal chemistry perspective, 3-(2-amino-3-methylbutan-2-yl)thian-3-ol has shown promise in several preclinical studies. Its structural features suggest potential activity against various diseases, including inflammatory disorders and neurological conditions. The thiol group is particularly interesting because it can participate in redox-sensitive mechanisms within cells, offering therapeutic advantages over non-redox-active compounds. Additionally, the amine side chain provides opportunities for further derivatization to enhance target specificity.

The compound's role in drug discovery extends beyond simple intermediates. It serves as a platform for exploring new chemical entities (NCEs) with unique scaffolds that may exhibit novel mechanisms of action. This approach is crucial in addressing multidrug resistance and developing next-generation therapeutics. By leveraging the structural diversity offered by 3-(2-amino-3-methylbutan-y-thian-y-o-l) (CAS No. 2171792_94_0), chemists can generate libraries of compounds for high-throughput screening (HTS).

In conclusion, 2171792940 represents an important asset in pharmaceutical research due to its structural complexity and functional versatility。 Its applications span from serving as a key intermediate to being a precursor for bioactive molecules。 The ongoing exploration of its synthetic possibilities and biological activities underscores its significance in modern drug development。 As research continues to uncover new therapeutic targets， compounds like 2171792940 will remain invaluable tools for medicinal chemists seeking innovative solutions。